3-(Methylthio)propyl acetate
3-(Methylthio)propyl acetate
3-methylthiopropyl acetate is an acetate ester obtained by the formal condensation of the hydroxy group of 3-(methylsulfanyl)propan-1-ol with acetic acid. It has a role as a metabolite. It is an acetate ester and a methyl sulfide. It derives from a 3-methylthiopropanol.
3-(Methylthio)propyl acetate, also known as fema 3883 or methionol acetate, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). 3-(Methylthio)propyl acetate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 3-(methylthio)propyl acetate is primarily located in the cytoplasm. 3-(Methylthio)propyl acetate can be biosynthesized from 3-methylthiopropanol. 3-(Methylthio)propyl acetate is an ester and fatty tasting compound that can be found in alcoholic beverages, fruits, and pomes. This makes 3-(methylthio)propyl acetate a potential biomarker for the consumption of these food products.
3-(Methylthio)propyl acetate, also known as fema 3883 or methionol acetate, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). 3-(Methylthio)propyl acetate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 3-(methylthio)propyl acetate is primarily located in the cytoplasm. 3-(Methylthio)propyl acetate can be biosynthesized from 3-methylthiopropanol. 3-(Methylthio)propyl acetate is an ester and fatty tasting compound that can be found in alcoholic beverages, fruits, and pomes. This makes 3-(methylthio)propyl acetate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
16630-55-0
VCID:
VC21070486
InChI:
InChI=1S/C6H12O2S/c1-6(7)8-4-3-5-9-2/h3-5H2,1-2H3
SMILES:
CC(=O)OCCCSC
Molecular Formula:
C6H12O2S
Molecular Weight:
148.23 g/mol
3-(Methylthio)propyl acetate
CAS No.: 16630-55-0
Cat. No.: VC21070486
Molecular Formula: C6H12O2S
Molecular Weight: 148.23 g/mol
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Specification
| Description | 3-methylthiopropyl acetate is an acetate ester obtained by the formal condensation of the hydroxy group of 3-(methylsulfanyl)propan-1-ol with acetic acid. It has a role as a metabolite. It is an acetate ester and a methyl sulfide. It derives from a 3-methylthiopropanol. 3-(Methylthio)propyl acetate, also known as fema 3883 or methionol acetate, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). 3-(Methylthio)propyl acetate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 3-(methylthio)propyl acetate is primarily located in the cytoplasm. 3-(Methylthio)propyl acetate can be biosynthesized from 3-methylthiopropanol. 3-(Methylthio)propyl acetate is an ester and fatty tasting compound that can be found in alcoholic beverages, fruits, and pomes. This makes 3-(methylthio)propyl acetate a potential biomarker for the consumption of these food products. |
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| CAS No. | 16630-55-0 |
| Molecular Formula | C6H12O2S |
| Molecular Weight | 148.23 g/mol |
| IUPAC Name | 3-methylsulfanylpropyl acetate |
| Standard InChI | InChI=1S/C6H12O2S/c1-6(7)8-4-3-5-9-2/h3-5H2,1-2H3 |
| Standard InChI Key | LPZQTNIAYMRVMF-UHFFFAOYSA-N |
| SMILES | CC(=O)OCCCSC |
| Canonical SMILES | CC(=O)OCCCSC |
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